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Compound of Interest

Compound Name: 6-NBDG

Cat. No.: B022512 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of 6-NBDG
(6-(N-(7-Nitrobenz-2-oxa-1,3-diazol-4-yl)amino)-6-Deoxyglucose) stock and working solutions.

6-NBDG is a fluorescent glucose analog widely used to monitor glucose uptake in living cells.

Physicochemical Properties and Spectral Data
A summary of the key quantitative data for 6-NBDG is presented in the table below for easy

reference.

Property Value Reference

Molecular Weight 342.26 g/mol [1]

Appearance Orange to red solid [1]

Excitation Wavelength (λex) ~465-488 nm [1]

Emission Wavelength (λem) ~535-542 nm [1]

Solubility in DMSO ~10 mg/mL (29.22 mM) [1][2]

Solubility in Water/PBS
Limited, ~10 mg/mL with

warming
[2]

Purity ≥98% [2]
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Mechanism of Action
6-NBDG is a fluorescently labeled deoxyglucose analog that is transported into cells. The

precise mechanism of 6-NBDG uptake is a subject of ongoing research. While some studies

suggest that it is a substrate for glucose transporters (GLUTs), particularly GLUT1, other

evidence indicates that its cellular entry can occur through transporter-independent

mechanisms.[3][4][5][6] It has been reported that 6-NBDG binds to GLUT1 with a much higher

affinity than glucose itself.[7] Unlike glucose, 6-NBDG is not readily metabolized, leading to its

accumulation inside the cell, which allows for fluorescent detection and quantification of uptake.

Experimental Protocols
Preparation of 6-NBDG Stock Solution (10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of 6-NBDG in dimethyl

sulfoxide (DMSO).

Materials:

6-NBDG powder

Anhydrous, high-purity DMSO

Microcentrifuge tubes

Vortex mixer

Water bath or heat block (optional)

Pipettes and sterile pipette tips

Procedure:

Equilibrate Reagents: Allow the 6-NBDG powder and DMSO to come to room temperature

before use.

Weigh 6-NBDG: Accurately weigh out the desired amount of 6-NBDG powder. For example,

to prepare 1 mL of a 10 mM stock solution, weigh out 3.42 mg of 6-NBDG.
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Dissolve in DMSO: Add the appropriate volume of DMSO to the 6-NBDG powder. For a 10

mM stock solution, if you weighed 3.42 mg of 6-NBDG, add 1 mL of DMSO.

Promote Dissolution: Vortex the solution thoroughly. If the 6-NBDG does not fully dissolve,

gentle warming in a water bath at 37-40°C for a short period, along with intermittent

vortexing, can aid in dissolution.[1] Avoid excessive heat or prolonged heating to prevent

degradation of the compound.

Aliquot and Store: Once fully dissolved, aliquot the stock solution into smaller, single-use

volumes in microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the stock solution at -20°C or -80°C, protected from light.[1] When stored

correctly, the DMSO stock solution is stable for up to 6 months at -80°C.[1]

Preparation of 6-NBDG Working Solution
This protocol outlines the dilution of the 10 mM 6-NBDG stock solution to a final working

concentration for use in cell-based assays. The optimal working concentration can vary

depending on the cell type and experimental conditions but typically ranges from 50 µM to 400

µM.[3]

Materials:

10 mM 6-NBDG stock solution in DMSO

Physiological buffer (e.g., Hanks' Balanced Salt Solution (HBSS), Phosphate-Buffered Saline

(PBS), or serum-free cell culture medium)

Sterile tubes

Pipettes and sterile pipette tips

Procedure:

Determine Final Concentration: Decide on the final working concentration of 6-NBDG
required for your experiment.
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Calculate Dilution: Calculate the volume of the 10 mM stock solution needed to achieve the

desired final concentration in your chosen buffer. For example, to prepare 1 mL of a 100 µM

working solution, you would need 10 µL of the 10 mM stock solution.

Dilute Stock Solution: Add the calculated volume of the 6-NBDG stock solution to the

appropriate volume of pre-warmed physiological buffer. It is recommended to add the stock

solution to the buffer while gently vortexing to ensure rapid and even dispersion, which helps

prevent precipitation.

Use Immediately: The 6-NBDG working solution should be prepared fresh just before use

and protected from light. Aqueous solutions of 6-NBDG are not recommended for long-term

storage.[2]

Table of Recommended Working Concentrations:

Application Cell Type
Recommended
Concentration
Range

Reference

Glucose Uptake

Assay
L929 fibroblasts 12.5 - 400 µM [3]

Glucose Transport

Imaging
Astrocytes 100 - 800 µM

General Cell-Based

Assays
Various 50 - 200 µM [1]

Experimental Workflow and Signaling Pathway
Visualizations
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Workflow for Preparing 6-NBDG Solutions

Stock Solution Preparation Working Solution Preparation

Start: 6-NBDG Powder & DMSO

Weigh 6-NBDG Powder

Dissolve in DMSO

Vortex and/or Gentle Warming (37-40°C)

Aliquot into Single-Use Tubes

Store at -20°C to -80°C (Protected from Light)

Start: 10 mM 6-NBDG Stock

Dilute in Pre-warmed Buffer (e.g., HBSS)

Use Immediately for Assay

Click to download full resolution via product page

Caption: Workflow for the preparation of 6-NBDG stock and working solutions.
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Simplified 6-NBDG Cellular Uptake and Retention

Extracellular Space

Cell

6-NBDG

Glucose Transporters (e.g., GLUT1) and/or
Transporter-Independent Mechanisms

Uptake

Plasma Membrane

Intracellular 6-NBDG

Accumulation (Not Metabolized)

Fluorescence Detection

Click to download full resolution via product page

Caption: Simplified diagram of 6-NBDG cellular uptake and retention.

Controls for Glucose Uptake Assays
To ensure the validity of experimental results, appropriate controls are essential.

Negative Control:
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Unlabeled Cells: Cells that have not been incubated with 6-NBDG to measure background

fluorescence.

Inhibitor Control: Pre-incubate cells with a known glucose transporter inhibitor, such as

Cytochalasin B, to confirm that the uptake is mediated by these transporters (if this is the

hypothesis being tested).[3]

Positive Control:

Stimulation of Glucose Uptake: In cell types where glucose uptake is regulated by factors

like insulin, pre-treating the cells with the appropriate stimulant can serve as a positive

control to demonstrate an increase in 6-NBDG uptake.

High Glucose Competition: Co-incubation with a high concentration of unlabeled D-

glucose can be used to compete with 6-NBDG for transporter-mediated uptake.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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